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Compound of Interest

Compound Name: ZM226600

CAS No.: 5326-71-6

Cat. No.: B15588317

Get Quote

For researchers, scientists, and drug development professionals utilizing ZM226600, a potent

Kir6 (KATP) channel opener, adherence to proper disposal procedures is critical to ensure

laboratory safety and environmental protection. This guide provides essential, step-by-step

information for the safe handling and disposal of ZM226600, based on available safety data

and general best practices for chemical waste management.

ZM226600, chemically identified as N-(4-Phenylsulfonylphenyl)-3,3,3-trifluoro-2-hydroxy-2-

methylpropanamide (CAS 147695-92-9), requires careful management as a potentially

hazardous chemical. While a specific, comprehensive Safety Data Sheet (SDS) detailing its

disposal was not publicly available at the time of this writing, information on a structurally

related compound and general chemical safety principles dictate a cautious approach. The

related compound, 3,3,3-Trifluoro-2-hydroxy-2-methylpropanamide, is classified as harmful if

swallowed, in contact with skin, or inhaled, and can cause serious eye damage. Therefore, it is

prudent to handle ZM226600 with the assumption of similar hazards.

Immediate Safety and Handling Precautions
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Before beginning any procedure involving ZM226600, ensure you are wearing appropriate

personal protective equipment (PPE), including:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid

inhalation of any dust or aerosols.

Step-by-Step Disposal Procedure
The proper disposal of ZM226600, as with most laboratory chemicals, should be managed

through your institution's Environmental Health and Safety (EHS) office or equivalent

hazardous waste program. Do not dispose of ZM226600 in the regular trash or down the drain.

Containment:

Solid ZM226600 waste (e.g., contaminated consumables, unused product) should be

placed in a clearly labeled, sealed container.

Solutions containing ZM226600 should be collected in a compatible, leak-proof waste

container. Do not mix with incompatible wastes.

Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "ZM226600 (N-(4-Phenylsulfonylphenyl)-3,3,3-trifluoro-2-hydroxy-2-

methylpropanamide)".

Indicate the approximate concentration and quantity of the waste.

Include the date of waste generation and the name of the principal investigator or

laboratory contact.

Storage:
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Store the sealed and labeled hazardous waste container in a designated, secure area

away from general laboratory traffic.

Ensure the storage area is well-ventilated and that the container is stored according to any

specific instructions from your EHS department (e.g., secondary containment).

Disposal Request:

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Follow

their specific procedures for waste manifest forms and collection.

Quantitative Data Summary
Parameter Value Source

Chemical Name

N-(4-

Phenylsulfonylphenyl)-3,3,3-

trifluoro-2-hydroxy-2-

methylpropanamide

Chemical Suppliers

CAS Number 147695-92-9 Chemical Suppliers

Assumed Hazards

Harmful if swallowed, in

contact with skin, or inhaled.

Causes serious eye damage.

Based on structurally related

compound

Experimental Workflow for Disposal
The following diagram outlines the decision-making process for the proper disposal of

ZM226600.
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ZM226600 Disposal Workflow

Start: ZM226600 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type
(Solid or Liquid)

Place in Labeled
Hazardous Waste Container

Label Container Correctly:
- 'Hazardous Waste'

- Chemical Name & CAS
- Date & Contact Info

Store in Designated
Secure Area

Contact Environmental Health & Safety (EHS)
for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ZM226600.
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By following these procedures, you contribute to a safe laboratory environment and ensure

compliance with chemical waste regulations. Always consult your institution's specific safety

and disposal guidelines.

To cite this document: BenchChem. [Proper Disposal of ZM226600: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588317/docs#proper-disposal-of-zm226600-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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